CALCIUM CARBONATE

• CAS No.: 1317-65-3
• Product Name: CALCIUM CARBONATE
• Molecular Formula: CaCO3; CCaO3
• Molecular Weight: 100.09 g/mol
• IUPAC Name: calcium;carbonate
• Standard InChI: InChI=1S/CH2O3.Ca/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• Standard InChIKey: VTYYLEPIZMXCLO-UHFFFAOYSA-L
• Impurities: Major contaminants: magnesium carbonate and silica; Both natural ground and precipitated calcium carbonate can contain low levels of impurities that are regulated. The impurities depend on the source of material, processing, and the final grade. Impurities are typically trace metals and naturally occurring minerals.
• SMILES: C(=O)([O-])[O-].[Ca+2]
• Canonical SMILES: C(=O)([O-])[O-].[Ca+2]
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Colorform: White hexagonal crystals or powder (Calcite); white orthrombic crystals or powder (Argonite); colorless hexagonal crystals (vaterite)
• Density: 2.7 to 2.95 (NIOSH, 2016); 2.7 to 2.9 (NIOSH, 2016); 2.8 g/cm³; 2.7-2.95; 2.7-2.9
• Melting Point: 1517 to 2442 °F (Decomposes) (NIOSH, 2016); Mp 1339 ° (at 1.35 atm); 1517-2442°F (decomposes); 1517-2442°F; 1517-2442°F (Decomposes)
• Physical Description: Calcium carbonate appears as white, odorless powder or colorless crystals. Practically insoluble in water. Occurs extensive in rocks world-wide. Ground calcium carbonate (CAS: 1317-65-3) results directly from the mining of limestone. The extraction process keeps the carbonate very close to its original state of purity and delivers a finely ground product either in dry or slurry form. Precipitated calcium carbonate (CAS: 471-34-1) is produced industrially by the decomposition of limestone to calcium oxide followed by subsequent recarbonization or as a by-product of the Solvay process (which is used to make sodium carbonate). Precipitated calcium carbonate is purer than ground calcium carbonate and has different (and tailorable) handling properties.; Limestone is an odorless, white to tan powder.; Limestone (calcium carbonate) that has been recrystallized by metamorphism and is capable of taking a polish. Practically insoluble in water.; DryPowder; DryPowder, Liquid; DryPowder, OtherSolid; Liquid; OtherSolid; PelletsLargeCrystals; WetSolid; WetSolid, Liquid; WetSolid, OtherSolid; DryPowder; DryPowder, Liquid; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; DryPowder, PelletsLargeCrystals, Liquid; DryPowder, WetSolid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WetSolid; WetSolid, Liquid; WetSolid, OtherSolid; White crystalline or amorphous, odourless and tasteless powder; WHITE POWDER OR PELLETS.; White, odorless powder or colorless crystals. Calcium carbonate is soluble in concentrated mineral acids.; White, odorless powder or colorless crystals.; Odorless, white to tan powder.; Odorless, white powder.
• Description: Calcium carbonate appears as white, odorless powder or colorless crystals. Practically insoluble in water. Occurs extensive in rocks world-wide. Ground calcium carbonate (CAS: 1317-65-3) results directly from the mining of limestone. The extraction process keeps the carbonate very close to its original state of purity and delivers a finely ground product either in dry or slurry form. Precipitated calcium carbonate (CAS: 471-34-1) is produced industrially by the decomposition of limestone to calcium oxide followed by subsequent recarbonization or as a by-product of the Solvay process (which is used to make sodium carbonate). Precipitated calcium carbonate is purer than ground calcium carbonate and has different (and tailorable) handling properties.; Calcium Carbonate is the carbonic salt of calcium (CaCO3). Calcium carbonate is used therapeutically as a phosphate buffer in hemodialysis, as an antacid in gastric hyperacidity for temporary relief of indigestion and heartburn, and as a calcium supplement for preventing and treating osteoporosis. (NCI04); Calcium carbonate is a calcium salt with formula CCaO3. It has a role as an antacid, a food colouring, a food firming agent and a fertilizer. It is a calcium salt, a carbonate salt and a one-carbon compound.
• Shelf Life: Indefinite shelflife.; STABLE IN AIR
• Solubility: 0.001 % (NIOSH, 2016); Practically insoluble in water and in alcohol. Dissolves with effervescence in diluted acetic acid, in diluted hydrochloric acid and in diluted nitric acid, and the resulting solutions, after boiling, give positive tests for calcium.; ALKALI HYDROXIDE REDUCES ITS SOLUBILITY; INSOL IN ALCOHOL; SOLUBILITY IN H2O INCR BY AMMONIUM SALT & BY CO2; Practically insoluble in water; soluble in dilute acids; In water, 0.0013/100 g H20 at 18 °C /Calcite/; In water, 0.0019/100 g H20 at 18 °C /Aragonite/; Solubility in water, mg/l at 25 °C: 14 (very poor); 0.001%
• Synonyms: Aragonite; Calcite; Calcium Carbonate; Calcium Milk; Carbonate, Calcium; Chalk; Limestone; Marble; Milk of Calcium; Vaterite
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mmHg (approx); approx 0 mmHg
• PubChem Compound: 516889
• Last Modified: Nov 11 2021